Cas no 2137663-12-6 (7-Methoxy-2-(oxolan-3-yl)quinolin-3-ol)

• Product Name: 7-Methoxy-2-(oxolan-3-yl)quinolin-3-ol
• CAS No: 2137663-12-6
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 6239921
• PubChem ID: 165487639
• Update Time: 2025-06-10

7-Methoxy-2-(oxolan-3-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-801301
• 2137663-12-6
• 7-methoxy-2-(oxolan-3-yl)quinolin-3-ol
• 7-Methoxy-2-(oxolan-3-yl)quinolin-3-ol

• Inchi： 1S/C14H15NO3/c1-17-11-3-2-9-6-13(16)14(15-12(9)7-11)10-4-5-18-8-10/h2-3,6-7,10,16H,4-5,8H2,1H3
• InChI Key： SFZZSDZSLBPSFM-UHFFFAOYSA-N
• SMILES： O1CCC(C2C(=CC3C=CC(=CC=3N=2)OC)O)C1

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.6Ų

Additional information on 7-Methoxy-2-(oxolan-3-yl)quinolin-3-ol

Comprehensive Overview of 7-Methoxy-2-(oxolan-3-yl)quinolin-3-ol (CAS No. 2137663-12-6): Properties, Applications, and Research Insights

7-Methoxy-2-(oxolan-3-yl)quinolin-3-ol (CAS No. 2137663-12-6) is a quinoline derivative gaining attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This compound, characterized by a methoxy group at the 7-position and an oxolan-3-yl moiety at the 2-position of the quinoline core, exhibits promising properties for drug discovery and material science applications. Researchers are particularly interested in its structural analogs and their interactions with biological targets, as well as its potential role in medicinal chemistry.

The growing interest in heterocyclic compounds like 7-Methoxy-2-(oxolan-3-yl)quinolin-3-ol stems from their versatility in designing small-molecule therapeutics. Recent studies highlight its relevance in addressing oxidative stress-related disorders and inflammatory pathways, aligning with current trends in precision medicine. Its quinoline scaffold is known for modulating enzyme activity, making it a candidate for kinase inhibition research—a hot topic in cancer therapy development.

From a synthetic perspective, CAS 2137663-12-6 demonstrates interesting structure-activity relationships (SAR). The oxolane ring contributes to improved molecular rigidity, while the 3-hydroxy group enhances hydrogen-bonding capacity—critical for target binding affinity. These features are frequently searched by chemists investigating bioisosteric replacements or lead optimization strategies, reflecting its importance in computational drug design workflows.

Analytical characterization of 7-Methoxy-2-(oxolan-3-yl)quinolin-3-ol reveals distinct spectroscopic signatures, including UV-Vis absorption maxima typical of conjugated quinoline systems. This property is valuable for assay development, particularly in high-throughput screening platforms—a key focus area for pharmaceutical R&D teams. The compound's logP value and solubility profile also make it suitable for formulation studies, addressing common challenges in drug delivery systems.

Emerging applications extend beyond therapeutics. Materials scientists explore CAS 2137663-12-6 for its photophysical properties in organic electronics, responding to industry demands for novel semiconducting materials. Its electron-deficient quinoline core shows potential in OLED architectures, coinciding with increased searches for energy-efficient display technologies.

Quality control protocols for 7-Methoxy-2-(oxolan-3-yl)quinolin-3-ol emphasize HPLC purity analysis and residual solvent monitoring—topics frequently queried by QC chemists. The compound's stability under various storage conditions is another practical consideration, especially for laboratories focusing on long-term compound management.

Recent patent literature indicates growing commercial interest, with CAS 2137663-12-6 appearing in claims related to neuroprotective agents and metabolic disease interventions. This aligns with healthcare trends toward aging population solutions and lifestyle-related disorders—high-volume search categories in biomedical databases.

Environmental and green chemistry aspects of synthesizing 7-Methoxy-2-(oxolan-3-yl)quinolin-3-ol are gaining traction, particularly catalyst-free reactions and atom-economical routes. These approaches address the pharmaceutical industry's push toward sustainable manufacturing—a priority reflected in ESG-focused research queries.

For researchers handling this compound, proper handling procedures and waste disposal methods remain essential considerations, though it doesn't fall under hazardous classifications. Documentation of its spectral data (NMR, MS) and crystallographic information frequently appears in chemical database searches, underscoring its importance in molecular characterization workflows.

The future research trajectory for 7-Methoxy-2-(oxolan-3-yl)quinolin-3-ol likely involves structure-based drug design applications and multi-target directed ligand development—areas experiencing exponential growth in academic publications. Its combination of hydrogen bond donors/acceptors and aromatic systems makes it particularly valuable for fragment-based drug discovery, a technique dominating current pharma innovation discussions.